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Compound of Interest

Compound Name: H-DL-Cys.HCl

Cat. No.: B555379 Get Quote

An In-depth Technical Guide to the Solubility of H-DL-Cys.HCl

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of DL-Cysteine

Hydrochloride (H-DL-Cys.HCl). Understanding the solubility of this compound is critical for its

application in research, particularly in areas such as cell culture, formulation development, and

biochemical assays. This document outlines solubility data across various solvents, details

experimental protocols for solubility determination, and provides a visual workflow for these

procedures.

Solubility Data
The solubility of H-DL-Cys.HCl is influenced by the solvent, pH, and temperature. The

hydrochloride salt form generally enhances solubility in aqueous solutions compared to the free

amino acid.[1][2]

Quantitative and Qualitative Solubility
The following table summarizes the available solubility data for H-DL-Cys.HCl and its related

forms in different solvents. It is important to note that "cysteine" can be sensitive to redox

potential, and in neutral or slightly alkaline aqueous solutions, it can be oxidized by air to form

cystine, which is less soluble.[3][4][5] For experiments requiring the reduced form, preparing

solutions in an anaerobic chamber with deoxygenated water is recommended.[3]
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Solvent Form Solubility Notes

Water DL-Cysteine HCl Soluble[6][7][8]

DL-Cysteine

hydrochloride

monohydrate exhibits

high solubility in water.

[1]

L-Cysteine HCl

Monohydrate
50 mg/mL[5][9]

Yields a clear,

colorless solution.[5]

L-Cysteine HCl

Monohydrate
1 M at 20 °C

Yields a clear,

colorless solution.[10]

Ethanol
L-Cysteine HCl

Monohydrate
~10 mg/mL[9]

The

monohydrochlorides

of basic amino acids

can be insoluble in

alcohol.[2]

L-Cysteine Soluble[4][11]

DL-Cysteine Soluble[12]

Acetone
L-Cysteine HCl

Monohydrate
Insoluble[9]

L-Cysteine / DL-

Cysteine
Insoluble[4][12]

DMSO L-Cysteine Insoluble[13]

Moisture-absorbing

DMSO can reduce

solubility.[13]

Aqueous HCl L-Cystine
50 mg/mL in 1 M

HCl[3]

Heat may be required.

[3]

L-Cystine

Dihydrochloride
50 mg/mL in 2 M HCl

Heat may be required.

[14]

DL-Cysteine
25 mg/mL in 1 N

HCl[12]
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Acetic Acid
L-Cysteine / DL-

Cysteine

Freely Soluble /

Soluble[4][12]

General Solubility Trend: A study on L-cysteine solubility in 12 different solvents showed the

following trend, from lowest to highest solubility: acetonitrile < isobutanol < ethyl acetate ≈ sec-

butanol < n-butanol < 1,4-dioxane < isopropanol < n-propanol < ethanol < methanol < acetone

< water.[15][16]

Effect of pH: The pH of a solution is a critical factor. For cysteine, which has an isoelectric point

(pI) of 5.1, solubility is lowest near this pH and increases significantly in more acidic (pH < 2) or

alkaline (pH > 8) conditions.[9][14]

Experimental Protocols for Solubility Determination
A precise and reproducible protocol is essential for determining the solubility of H-DL-Cys.HCl.
The gravimetric method is a widely used and reliable technique for this purpose.[16][17]

Gravimetric Method
This method involves preparing a saturated solution, separating the dissolved solute from the

excess solid, and determining its mass.

Materials:

H-DL-Cys.HCl powder

Selected solvent(s)

Sealed, temperature-controlled vessel (e.g., jacketed glass reactor or shaker bath)

Magnetic stirrer and stir bars

Syringe filters (e.g., 0.2 µm PTFE)

Analytical balance

Drying oven or vacuum desiccator
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Procedure:

Preparation of Saturated Solution: Add an excess amount of H-DL-Cys.HCl powder to a

known mass or volume of the chosen solvent in the sealed vessel. The presence of

undissolved solid is necessary to ensure saturation.

Equilibration: Stir the mixture vigorously at a constant, recorded temperature for a sufficient

duration to ensure equilibrium is reached (e.g., 24-48 hours). Temperature control is crucial

as solubility is temperature-dependent.[16]

Phase Separation: Stop the agitation and allow the undissolved solid to settle. For fine

suspensions, centrifugation can be used to facilitate clear separation of the solid and liquid

phases.

Sampling: Carefully withdraw a precise volume or mass of the clear supernatant. To avoid

transferring any solid particles, it is best practice to use a syringe equipped with a filter.

Solvent Evaporation: Place the collected supernatant in a pre-weighed container. Remove

the solvent completely using an appropriate method, such as gentle heating in a drying oven

or under vacuum. Ensure the temperature is low enough to prevent degradation of the

compound.

Mass Determination: Once the solvent is fully evaporated, weigh the container with the dry

residue.

Calculation: The solubility can be calculated based on the mass of the residue and the initial

volume or mass of the supernatant sampled. The results are typically expressed in units

such as g/100 mL, mg/mL, or mol/L.

Critical Considerations
Purity of Compound: Use a high-purity grade of H-DL-Cys.HCl, as impurities can affect

solubility.

Solvent Quality: Use high-purity, anhydrous solvents where applicable.
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Atmosphere: Due to the potential for oxidation, especially in aqueous solutions at neutral or

basic pH, consider performing the experiment under an inert atmosphere like nitrogen or

argon.[3]

pH Measurement: For aqueous solutions, the final pH of the saturated solution should be

measured and reported, as it significantly impacts the solubility of amino acids.[9]

Visualized Workflow
The following diagram illustrates the logical steps of the gravimetric method for determining

solubility.
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Experimental Workflow for Solubility Determination (Gravimetric Method)

1. Prepare Saturated Solution
(Excess Solute in Solvent)

2. Equilibration
(Stir at Constant Temperature)

Allow to reach equilibrium

3. Phase Separation
(Settle or Centrifuge)

Ensure clear separation

4. Sample Supernatant
(Using Syringe Filter)

Withdraw known volume/mass

5. Solvent Removal
(Evaporation / Drying)

Isolate the solute

6. Weigh Residue
(Analytical Balance)

Quantify the solute mass

7. Calculate Solubility
(e.g., mg/mL)

Determine concentration

Click to download full resolution via product page

Caption: Workflow for the gravimetric determination of solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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